Cas no 1806949-32-5 (5-(Aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine)

• Product Name: 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine
• CAS No: 1806949-32-5
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4874857
• Update Time: 2025-06-07

5-(Aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C8H6F3N3/c9-7(10)5-1-4(2-12)8(11)14-6(5)3-13/h1,7H,2,12H2
• InChI Key： LDPHEIJOQBGAGQ-UHFFFAOYSA-N
• SMILES： FC1=C(CN)C=C(C(F)F)C(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine

Introduction to 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1806949-32-5)

5-(Aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine, identified by its CAS number CAS No. 1806949-32-5, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, featuring a pyridine core with various functional groups, makes it a versatile building block for the synthesis of more complex molecules.

The pyridine ring in 5-(aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine serves as a privileged scaffold in drug discovery, offering a balance of lipophilicity and metabolic stability. The presence of multiple substituents, including an aminomethyl group, a cyano group, a difluoromethyl group, and a fluoropyridine moiety, contributes to its chemical reactivity and biological activity. These features make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced bioavailability and improved pharmacokinetic profiles. The fluorine atoms in 5-(aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine are strategically positioned to influence the compound's electronic properties, potentially enhancing its interaction with biological targets. This has led to extensive research into its derivatives as potential candidates for treating various diseases.

The aminomethyl group on the pyridine ring provides a site for further functionalization, allowing chemists to attach additional pharmacophores or modify the compound's solubility and bioavailability. This flexibility has been exploited in the synthesis of novel inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes implicated in tumor growth and progression.

The cyano group at the 2-position of the pyridine ring adds another layer of reactivity, enabling nucleophilic substitution reactions that can be used to introduce diverse functional groups. This has been particularly useful in the development of small-molecule inhibitors for neurological disorders. Researchers have leveraged these properties to design compounds that modulate neurotransmitter receptors and ion channels, offering potential treatments for conditions such as epilepsy and Alzheimer's disease.

The difluoromethyl group is another key feature that contributes to the biological activity of 5-(aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine. This substituent is known to enhance metabolic stability and binding affinity towards biological targets. In fact, numerous clinical candidates currently in development contain difluoromethyl groups due to their favorable pharmacokinetic properties. The presence of this group in our compound suggests that it may exhibit similar benefits when further optimized.

Recent advancements in computational chemistry have also highlighted the potential of 5-(aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine as a lead compound for drug discovery. Molecular modeling studies have identified its binding interactions with various protein targets, providing insights into its mechanism of action. These computational approaches have accelerated the design process by predicting how modifications to the molecule might affect its biological activity.

In addition to its pharmaceutical applications, 5-(aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine has shown promise in materials science. The unique electronic properties of fluorinated pyridines make them suitable for use in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. Researchers are exploring ways to incorporate this compound into advanced materials that could improve energy efficiency and device performance.

The synthesis of 5-(aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to streamline these processes. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.

The compound's versatility extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for academic research. Its unique structure allows chemists to probe fundamental questions about molecular recognition and ligand-receptor interactions. By studying derivatives of this compound, researchers can gain insights into how small changes in molecular structure can influence biological activity.

The future prospects for 5-(aminomethyl)-2-cyano-3-(difluoromethyl)-6-fluoropyridine are promising, with ongoing research uncovering new applications and derivatives. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing targets. This compound represents just one example of how innovative chemical design can lead to breakthroughs in medicine and beyond.